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Compound of Interest

Compound Name: HO-Peg18-OH

Cat. No.: B3137941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical characteristics of

octadecaethylene glycol (PEG-18). The information presented is intended for use in research,

scientific, and drug development applications.

Core Physical Characteristics
Octadecaethylene glycol, a polyethylene glycol with 18 repeating ethylene oxide units,

possesses a unique set of physical properties that make it suitable for a variety of specialized

applications, including in the formulation of drug delivery systems and as a linker in

bioconjugation. The quantitative physical data for octadecaethylene glycol (CAS No. 351342-

04-6) and closely related polyethylene glycols of similar molecular weight are summarized in

the table below. It is important to note that some of the presented data are predicted values or

are based on polyethylene glycol standards with an average molecular weight around 800

g/mol , and therefore should be considered as close approximations.
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Physical Characteristic Value Notes

Molecular Formula C36H74O19

Molecular Weight 811.0 g/mol

CAS Number 351342-04-6

Appearance
White to off-white waxy solid or

viscous liquid
At room temperature

Melting Point ~20-23 °C Based on data for PEG 800[1]

Boiling Point 740.9 ± 55.0 °C Predicted value

Density ~1.117 - 1.127 g/cm³
Predicted and experimental

values for similar MW PEGs[2]

Solubility

Soluble in water, ethanol,

chloroform, and other organic

solvents.

Refractive Index ~1.458 - 1.461
At 20°C, based on data for

PEG 800[2]

Experimental Protocols
Detailed methodologies for the determination of key physical characteristics of polyethylene

glycols are outlined below. These protocols are general and may require optimization based on

the specific form of the octadecaethylene glycol sample.

Determination of Melting Point
The melting point of solid or semi-solid octadecaethylene glycol can be determined using a

standard capillary melting point apparatus.

Methodology:

A small, dry sample of octadecaethylene glycol is packed into a capillary tube.

The capillary tube is placed in the heating block of the melting point apparatus.
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The sample is heated at a controlled rate.

The temperature at which the sample begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range.

Determination of Density
The density of liquid or molten octadecaethylene glycol can be measured using a pycnometer

or a digital density meter.

Methodology (Pycnometer):

The empty pycnometer is weighed.

The pycnometer is filled with distilled water of a known temperature and weighed to

determine its exact volume.

The pycnometer is then emptied, dried, and filled with the liquid octadecaethylene glycol

sample at the same temperature.

The filled pycnometer is weighed, and the density of the sample is calculated by dividing the

mass of the sample by the volume of the pycnometer.

Determination of Refractive Index
The refractive index of liquid octadecaethylene glycol is measured using a refractometer,

typically at the sodium D-line (589 nm).

Methodology:

The refractometer is calibrated using a standard with a known refractive index.

A few drops of the liquid octadecaethylene glycol sample are placed on the prism of the

refractometer.

The prism is closed, and the instrument is allowed to equilibrate to the desired temperature.

The refractive index is read from the instrument's scale.
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Workflow Visualization
The following diagram illustrates a generalized workflow for the PEGylation of a protein, a

common application for polyethylene glycols like octadecaethylene glycol in drug development

to enhance the therapeutic properties of the protein.
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Caption: Generalized workflow for protein PEGylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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